Saterinone

• IUPAC Name: 5-[4-[2-hydroxy-3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy]phenyl]-6-methyl-2-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C27H30N4O4/c1-19-24(15-21(16-28)27(33)29-19)20-7-9-23(10-8-20)35-18-22(32)17-30-11-13-31(14-12-30)25-5-3-4-6-26(25)34-2/h3-10,15,22,32H,11-14,17-18H2,1-2H3,(H,29,33)
• InChI Key: KLEKLDFUYOZELG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C(=O)N1)C#N)C2=CC=C(C=C2)OCC(CN3CCN(CC3)C4=CC=CC=C4OC)O
• Molecular Formula: C27H30N4O4
• DSSTOX Substance ID: DTXSID30883106
• Molecular Weight: 474.6 g/mol
• CAS No.: 102669-89-6

Description

Saterinone is a pharmacological compound known for its dual-action properties. It combines both alpha-1 blocking vasodilatory properties and phosphodiesterase III inhibition-mediated inotropism. This makes it particularly effective in the acute intravenous treatment of patients with decompensated chronic congestive heart failure .

Mechanism of Action

Target of Action

Saterinone is a potent and selective inhibitor of phosphodiesterase III (PDE III) and a potent antagonist of the vascular α-1-adrenoceptor . These are the primary targets of this compound and play a crucial role in its mechanism of action.

Mode of Action

This compound interacts with its targets by inhibiting the activity of PDE III and antagonizing the vascular α-1-adrenoceptor . This dual-action results in both vasodilation (due to α-1 adrenoceptor blocking) and increased cardiac contractility (due to PDE III inhibition) .

Biochemical Pathways

This compound affects the cyclic adenosine monophosphate (cAMP) pathway . By inhibiting PDE III, an enzyme that breaks down cAMP, this compound increases the levels of cAMP . Elevated cAMP levels lead to increased cardiac contractility and vasodilation .

Pharmacokinetics

It is known that pde iii inhibitors like this compound are well established in the acute intravenous treatment of patients with decompensated chronic congestive heart failure .

Result of Action

The increased cardiac contractility and vasodilation resulting from this compound’s action can help improve the condition of patients with decompensated chronic congestive heart failure . By increasing the force of contraction of the heart and dilating the blood vessels, this compound helps to improve blood flow and reduce the workload on the heart .

Biochemical Analysis

Biochemical Properties

Saterinone interacts with phosphodiesterase isoenzymes, particularly phosphodiesterase III and IV . These interactions are crucial in its role as a cardiotonic agent .

Cellular Effects

This compound’s effects on cells are primarily related to its inhibition of phosphodiesterase isoenzymes . This inhibition can influence cell function, including impacts on cell signaling pathways and cellular metabolism .

Molecular Mechanism

This compound exerts its effects at the molecular level through its interactions with phosphodiesterase isoenzymes . It inhibits these enzymes, leading to changes in gene expression and cellular function .

Metabolic Pathways

This compound is involved in the phosphodiesterase pathway, where it interacts with phosphodiesterase isoenzymes

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Saterinone involves multiple steps, including the preparation of intermediates and their subsequent reactions. One common method involves the reaction of 1,2-dihydro-5-(p-(2-hydroxy-3-(4-(o-methoxyphenyl)-1-piperazinyl)propoxy)phenyl)-6-methyl-2-oxonicotinonitrile with appropriate reagents under controlled conditions .

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as crystallization, filtration, and purification to obtain the final product in its desired form .

Chemical Reactions Analysis

Types of Reactions: Saterinone undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert this compound into its reduced forms.

Substitution: this compound can undergo substitution reactions where specific functional groups are replaced by others.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Reagents like halogens or nucleophiles under appropriate conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of this compound .

Scientific Research Applications

Saterinone has a wide range of scientific research applications, including:

Chemistry: Used as a model compound to study phosphodiesterase inhibition and alpha-1 blocking properties.

Biology: Investigated for its effects on cellular signaling pathways and enzyme inhibition.

Medicine: Applied in the treatment of chronic heart failure due to its vasodilatory and inotropic effects.

Industry: Utilized in the development of new pharmacological agents with similar properties

Comparison with Similar Compounds

Milrinone: Another phosphodiesterase III inhibitor with similar inotropic effects.

Sulmazole: Known for its inotropic and vasodilatory properties.

UD-CG 212.C1: A compound with comparable pharmacological actions.

Uniqueness of Saterinone: this compound’s unique combination of phosphodiesterase III inhibition and alpha-1 blocking properties sets it apart from other similar compounds. This dual action makes it particularly effective in treating chronic heart failure without significantly increasing myocardial oxygen consumption .

Synthesis routes and methods

Procedure details

9.0 g of 1-[4-(4-dimethylamino-3-buten-2-on-3-yl)-phenoxy]-3-[4-(2-methoxyphenyl)-piperazin-1-yl]-propan2-ol are heated under reflux in 100 ml of acetonitrile with 5.66 g of potassium carbonate, 0.67 g of tetrabutylammonium bisulphate and 2.52 g of cyanoacetamide for 36 hours. The solvent is then distilled off in vacuo, the residue is dissolved in 50 ml of water and the solution is neutralised with dilute hydrochloric acid and extracted several times with ethyl acetate. The extracts are dried and concentrated. The residue is purified by column chromatography on silica gel (chloroform:methanol=10:1). 2.2 g of 1-[4-(3-cyano-1,2-dihydro-6-methyl-2-oxo-pyridin-5-yl)-penoxy]-3-[4-(2-methoxyphenyl)-piperazin-1-yl]-propan-2-ol are obtained.